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Compound of Interest

Compound Name: Iron-56

Cat. No.: B078511 Get Quote

Iron-56 is the most common stable isotope of iron, comprising approximately 91.754% of all

naturally occurring iron.[1][2] As a stable isotope, Iron-56 is not radioactive and does not

undergo spontaneous decay.[3][4] Consequently, the safety protocols for handling Iron-56 are

based on its chemical and physical properties, rather than radiological hazards. For

researchers, scientists, and drug development professionals, this means focusing on measures

to prevent inhalation and contact with the material, particularly when in powdered form.

Personal Protective Equipment (PPE)
When handling Iron-56, especially in powder form, the primary concerns are respiratory and

skin protection to avoid irritation.[5][6] The recommended PPE is consistent with standard

laboratory practices for handling non-hazardous chemical powders.

PPE Category Specification Purpose

Eye/Face Protection
Safety goggles with side

protection

To prevent eye irritation from

dust particles.

Skin Protection
Impermeable gloves (e.g.,

nitrile) and a lab coat

To prevent skin contact and

irritation.[6]

Respiratory Protection

Use a suitable respirator when

high concentrations of dust are

present

To prevent respiratory irritation

from inhaling fine particles.[5]

[7]
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Operational Plans for Safe Handling
Safe handling of Iron-56 powder involves minimizing dust creation and exposure. Engineering

controls and specific handling procedures are crucial.

Engineering Controls:

Ventilation: Use only with adequate ventilation, such as a fume hood or a powder weighing

station, to keep airborne levels below recommended exposure limits.[8][9]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources, as

fine powders can form flammable mixtures in the air.[5] Use non-sparking tools.

Static Control: Ground and bond containers and receiving equipment to prevent static

discharge, which can ignite dust.[10]

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is worn and the work area is clean

and properly ventilated.

Transfer: When transferring the powder, do so carefully to minimize dust generation.[11]

Spill Management: In case of a spill, avoid creating dust. Use a vacuum with a HEPA filter or

carefully scoop the material into a labeled container for disposal.[5][8] Do not use water to

clean up spills of metal powders as it can be highly reactive.[6]

Hygiene: Wash hands thoroughly after handling and before eating, drinking, or smoking.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://en.wikipedia.org/wiki/Isotopes_of_iron
https://www.americanelements.com/iron-56-metal-isotope-14093-02-8
https://www.quora.com/I-still-havent-found-an-answer-Is-iron-56-or-any-type-of-iron-that-we-consider-stable-stable-forever-meaning-forever-Or-will-it-undergo-nuclear-decay-one-day-no-matter-how-long-it-takes
https://www.espimetals.com/index.php/msds/935-Iron%20Powder
https://holdsworthwiki.robarts.ca/files/slm/sop_metal_powders.pdf
https://www.benchchem.com/pdf/Safeguarding_Researchers_A_Guide_to_Personal_Protective_Equipment_for_Iron_and_Zinc_Compounds.pdf
https://ironpowders.com/wp-content/uploads/2014/03/Iron-Powder-Generic-MSDS.pdf
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/WeighingHazardousPowder.pdf
https://www.carlroth.com/medias/SDB-1P5C-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTcxNjl8YXBwbGljYXRpb24vcGRmfGFEVmlMMmhsTnk4NU1UY3dOemswTXpRNE5UYzBMMU5FUWw4eFVEVkRYMEZWWDBWT0xuQmtaZ3w0ODlmNjczYmJkZjAyYTk4NDQ4ODVkZDVkNDRiODEzYmYwYTZhY2ZiNjllZDFjMWFiOGE4MWFkMjVmZTM0YmM0
https://www.aluminum.org/sites/default/files/2021-11/Safe_Storage.pdf
https://www.benchchem.com/product/b078511#personal-protective-equipment-for-handling-iron-56
https://www.benchchem.com/product/b078511#personal-protective-equipment-for-handling-iron-56
https://www.benchchem.com/product/b078511#personal-protective-equipment-for-handling-iron-56
https://www.benchchem.com/product/b078511#personal-protective-equipment-for-handling-iron-56
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b078511?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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